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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066 Get Quote

For researchers, scientists, and drug development professionals, obtaining high-purity

Tetrabromoethylene (C2Br4) is crucial for reliable and reproducible experimental results. This

document provides detailed application notes and protocols for the purification of

tetrabromoethylene, addressing common impurities and outlining effective purification

methodologies.

Tetrabromoethylene, a halogenated hydrocarbon, exists as colorless crystals at room

temperature.[1][2] Its purification is essential to remove starting materials, by-products, and

decomposition products that can interfere with its intended applications. The choice of

purification method depends on the nature and quantity of the impurities present. The primary

methods for purifying solid organic compounds like tetrabromoethylene are recrystallization,

sublimation, and vacuum distillation.

Physical and Chemical Properties
A summary of the key physical and chemical properties of tetrabromoethylene is provided in

Table 1. Understanding these properties is fundamental to selecting and optimizing a

purification strategy.
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Property Value Reference

Molecular Formula C2Br4 [1][2]

Molar Mass 343.64 g/mol [2]

Appearance Colorless needle-like crystals [1][2]

Melting Point 50 - 57.5 °C [1][2]

Boiling Point 226 - 227 °C (with sublimation) [1][2]

Table 1: Physical and Chemical Properties of Tetrabromoethylene

Potential Impurities
The synthesis of tetrabromoethylene, often through the dehydrobromination of

pentabromoethane or the bromination of acetylene, can lead to several impurities.[1] These

may include:

Residual starting materials: Unreacted pentabromoethane or acetylene.

By-products of synthesis: Partially brominated ethanes or ethylenes.

Decomposition products: Due to its thermal sensitivity, prolonged heating can cause

degradation.

A general workflow for the purification of tetrabromoethylene is outlined below.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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